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Compound of Interest

Compound Name: DL-Menthone-d8

Cat. No.: B12381774

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for DL-Menthone-d8. The
information presented is based on the safety data sheets (SDS) of the closely related, non-
deuterated compound DL-Menthone. The substitution of hydrogen with deuterium is not
expected to significantly alter the toxicological or chemical properties in the context of this
safety information.

Core Safety and Hazard Information

DL-Menthone is a monoterpene ketone widely used in flavors, fragrances, and
pharmaceuticals for its characteristic minty aroma.[1] Understanding its safety profile is crucial
for its handling and application in research and development.

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), DL-Menthone is classified as follows:

o Flammable liquids: Category 4[2]
» Acute toxicity (oral): Category 4[3][4]

o Skin irritation: Category 2[2]
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Skin sensitization: Category 1/1B

Serious eye damage/eye irritation: Category 2

Hazardous to the aquatic environment (acute): Category 3

Hazardous to the aquatic environment (chronic): Category 3
Signal Word: Warning

Hazard Statements:

e H227: Combustible liquid.

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.

o H319: Causes serious eye irritation.

e H402: Harmful to aquatic life.

e H412: Harmful to aquatic life with long lasting effects.

Quantitative Data Summary

The following tables summarize the key quantitative data available for DL-Menthone.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C10H180
Molecular Weight 154.25 g/mol
Appearance Colorless, oily, mobile liquid
Odor Minty, peppermint-like
Boiling Point 207 - 210 °C
Melting Point -6 °C
Flash Point 72-74°C
Density 0.890 - 0.895 g/cm3
Vapor Pressure 0.27 - 0.6 mmHg @ 20 °C
Solubility Slightly soluble in water
log P (Octanol/Water Partition 3.05
Coefficient) '
Endpoint Value Species Method Source(s)
Acute Oral 1953 - 2046 N

o Rat Not specified
Toxicity (LD50) mg/kg bw
Acute Dermal ) N

o > 5000 mg/kg bw  Rabbit Not specified
Toxicity (LD50)
Skin

o LLNA (OECD TG
Sensitization 54.2% Mouse
429)
(EC3)
Repeated Dose 400 mg/kg Rat 13-week oral
a

Toxicity (NOAEL)  bw/day study

Experimental Protocols
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Detailed experimental methodologies for the toxicological endpoints are often proprietary and
not fully disclosed in standard safety data sheets. However, based on the available information,
the following outlines the general procedures for key studies.

Local Lymph Node Assay (LLNA) for Skin Sensitization (OECD TG 429):

The Local Lymph Node Assay (LLNA) is a method for identifying potential skin sensitizers. The
general protocol involves the following steps:

e A minimum of four animals per dose group are used.

e The test substance is applied to the dorsal surface of the mouse's ear for three consecutive
days.

» Five days after the first application, a solution of 3H-methyl thymidine is injected
intravenously.

e The animals are euthanized five hours after the injection.

e The draining auricular lymph nodes are excised and weighed.

o Asingle-cell suspension of lymph node cells is prepared.

e The incorporation of 3H-methyl thymidine is measured by scintillation counting.

e The stimulation index (Sl) is calculated by dividing the mean proliferation in each treated
group by the mean proliferation in the vehicle control group.

e Asubstance is classified as a skin sensitizer if the Sl is greater than or equal to 3. The EC3
value, the concentration that produces an Sl of 3, is also determined.

Safety Handling and Emergency Procedures

A systematic approach to handling DL-Menthone-d8 is essential to minimize risk. The
following diagram illustrates the logical workflow from hazard identification to emergency
response.
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Caption: Logical workflow for safe handling of DL-Menthone-d8.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat.

» Respiratory Protection: Use in a well-ventilated area. If exposure limits may be exceeded,
use a NIOSH-approved respirator.

Handling and Storage:

« Handling: Avoid contact with skin and eyes. Do not breathe vapors or spray mist. Keep away
from heat, sparks, and open flames.

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.
First Aid Measures:
» After Inhalation: Move person into fresh air. If not breathing, give artificial respiration.

» After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.
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» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician.
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.
o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Stability and Reactivity

Reactivity: Not reactive under normal conditions.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: Violent reaction with strong oxidizing agents.

Conditions to Avoid: Heat, flames, and sparks. Incompatible products.

Incompatible Materials: Strong oxidizing agents, strong reducing agents.

Need Custom Synthesis?

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2).

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety Data of DL-
Menthone-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381774#dl-menthone-d8-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://bg.cpachem.com/msds?num=SB58640&dnl=sd_-_L-Menthone_%5BCAS_14073-97-3%5D_%28SB58640%29_%28EU%29.pdf
https://www.chemos.de/import/data/msds/GB_en/491-07-6-A0038174-GB-en.pdf
https://www.benchchem.com/product/b12381774#dl-menthone-d8-safety-data-sheet-information
https://www.benchchem.com/product/b12381774#dl-menthone-d8-safety-data-sheet-information
https://www.benchchem.com/product/b12381774#dl-menthone-d8-safety-data-sheet-information
https://www.benchchem.com/product/b12381774#dl-menthone-d8-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12381774?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

